Cas no 84029-85-6 (4-Cyclohexene-1,2-dicarboxylicacid, 1-methyl-)

4-Cyclohexene-1,2-dicarboxylicacid, 1-methyl- structure
84029-85-6 structure
Product Name:4-Cyclohexene-1,2-dicarboxylicacid, 1-methyl-
CAS No:84029-85-6
MF:C9H12O4
MW:184.189183235168
CID:729255
PubChem ID:3019601
Update Time:2025-04-19

4-Cyclohexene-1,2-dicarboxylicacid, 1-methyl- Chemical and Physical Properties

Names and Identifiers

    • 4-Cyclohexene-1,2-dicarboxylicacid, 1-methyl-
    • 1-methylcyclohex-4-ene-1,2-dicarboxylic acid
    • NS00059863
    • SCHEMBL1989180
    • EINECS 281-756-0
    • 84029-85-6
    • DTXSID701004305
    • Inchi: 1S/C9H12O4/c1-9(8(12)13)5-3-2-4-6(9)7(10)11/h2-3,6H,4-5H2,1H3,(H,10,11)(H,12,13)
    • InChI Key: IIOYAXLMGNWCQN-UHFFFAOYSA-N
    • SMILES: OC(C1(C)CC=CCC1C(=O)O)=O

Computed Properties

  • Exact Mass: 184.074
  • Monoisotopic Mass: 184.074
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 269
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.8
  • Topological Polar Surface Area: 74.6Ų

Experimental Properties

  • Density: 1.291
  • Boiling Point: 378.7°C at 760 mmHg
  • Flash Point: 197°C
  • Refractive Index: 1.53
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